Cas no 51061-22-4 (2-[3-(benzyloxy)phenyl]ethan-1-amine)

• Product Name: 2-[3-(benzyloxy)phenyl]ethan-1-amine
• CAS No: 51061-22-4
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 366086
• PubChem ID: 207415
• Update Time: 2025-11-02

2-[3-(benzyloxy)phenyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,3-(phenylmethoxy)-
• 2-(3-BENZYLOXY-PHENYL)-ETHYLAMINE
• 3-PHENOXYPHENETHYLAMINE
• 3-Benzyloxy-phenaethylamin
• RARECHEM AL BW 0361
• RARECHEM AL BW 1362
• 2-[3-(benzyloxy)phenyl]ethan-1-amine
• 2-(3-(Benzyloxy)phenyl)ethanamine
• 51061-22-4
• 2-[3-benzyloxyphenyl]ethylamine
• STZMTXBXSFWOBA-UHFFFAOYSA-N
• SCHEMBL69020
• 2-(3-benzyloxyphenyl)ethylamine
• A7554
• MS-3558
• 2-[3-(Phenylmethoxy)phenyl]ethylamine
• 2-(3-phenylmethoxyphenyl)ethanamine
• 2-[3-(benzyloxy)phenyl]ethylamine
• AKOS005110166
• EN300-150250

• Inchi： 1S/C15H17NO/c16-10-9-13-7-4-8-15(11-13)17-12-14-5-2-1-3-6-14/h1-8,11H,9-10,12,16H2
• InChI Key： STZMTXBXSFWOBA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=CC=CC(=C1)CCN

Computed Properties

• Exact Mass: 263.10800
• Monoisotopic Mass: 263.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.079g/cm3
• Boiling Point: 370.1ºC at 760mmHg
• Flash Point: 179.3ºC
• Refractive Index: 1.584
• PSA: 35.25000
• LogP: 4.26910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-[3-(benzyloxy)phenyl]ethan-1-amine

Recent Advances in the Study of 2-[3-(Benzyloxy)phenyl]ethan-1-amine (CAS: 51061-22-4) and Its Applications in Chemical Biology and Medicine

The compound 2-[3-(benzyloxy)phenyl]ethan-1-amine (CAS: 51061-22-4) has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents.

One of the most notable advancements in the study of 2-[3-(benzyloxy)phenyl]ethan-1-amine is its application in the design of novel serotonin receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for 5-HT1A and 5-HT2A receptors, suggesting potential utility in the treatment of psychiatric disorders such as depression and anxiety. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and selectivity, providing a strong foundation for further preclinical development.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 2-[3-(benzyloxy)phenyl]ethan-1-amine derivatives exhibit promising antiproliferative activity against certain cancer cell lines, including breast and prostate cancer. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in cancer. These findings open new avenues for the development of targeted therapies.

The synthesis and optimization of 2-[3-(benzyloxy)phenyl]ethan-1-amine have also been a focus of recent research. A 2023 study in Organic & Biomolecular Chemistry described an efficient and scalable synthetic route for this compound, utilizing palladium-catalyzed cross-coupling reactions. This method not only improves yield but also reduces the environmental impact compared to traditional synthetic approaches. Such advancements are critical for enabling large-scale production and further pharmacological evaluation.

Despite these promising developments, challenges remain in the clinical translation of 2-[3-(benzyloxy)phenyl]ethan-1-amine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical testing. Future research directions may include the development of prodrug strategies or nanoparticle-based delivery systems to enhance the compound's pharmacokinetic profile.

In conclusion, 2-[3-(benzyloxy)phenyl]ethan-1-amine (CAS: 51061-22-4) represents a versatile scaffold with significant potential in chemical biology and medicine. Recent studies have elucidated its diverse biological activities and provided innovative synthetic approaches, paving the way for its application in CNS disorders and oncology. Continued research efforts will be essential to fully realize its therapeutic potential and overcome existing challenges.